Dhurrin

Description

Dhurrin is a cyanogenic glycoside found in various plants, most notably in Sorghum bicolor (sorghum), and is named after the Arabic word for sorghum . It was first discovered in 1906 in multiple sorghum varieties and identified as the compound responsible for hydrogen cyanide poisoning in cattle . Dhurrin is synthesized from the amino acid tyrosine via the sequential action of two cytochrome P450 enzymes (CYP79A1 and CYP71E1) . The amount of dhurrin produced depends on the plant's age, nutrient availability, and regulation at the transcriptional level .

This compound is believed to play a role in plant defense against pathogens, insect pests, and herbivores, and may also be involved in the regulation of metabolic processes . Dhurrin works as a defense mechanism because it can be hydrolyzed to produce hydrogen cyanide (HCN), a toxic gas that deters herbivores . The spatial separation of dhurrin and the enzymes that hydrolyze it ensures that HCN is only released when the plant cells are disrupted, such as when an animal is foraging .

Another cyanogenic glycoside similar to dhurrin is dhurrin 6'-glucoside . Dhurrin can be found surrounding epidermal, cortical, and vascular tissue within the plant . Research has shown that introducing both CYP79A1 and CYP71E1 into the genomes of Arabidopsis thaliana and Nicotiana tabacum is sufficient to induce dhurrin production . Conversely, removing the CYP79A1 gene from Sorghum bicolor results in a plant that does not produce dhurrin .

• CAS No.: 499-20-7
• Product Name: Dhurrin
• Molecular Formula: C14H17NO7
• Molecular Weight: 311.29 g/mol
• IUPAC Name: (2S)-2-(4-hydroxyphenyl)-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• Standard InChI: InChI=1S/C14H17NO7/c15-5-9(7-1-3-8(17)4-2-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-4,9-14,16-20H,6H2/t9-,10-,11-,12+,13-,14-/m1/s1
• Standard InChIKey: NVLTYOJHPBMILU-YOVYLDAJSA-N
• SMILES: C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C(C#N)OC2C(C(C(C(O2)CO)O)O)O)O
• Synonyms: 4-Hydroxymandelonitrile-beta-D-glucoside
• PubChem Compound: 161355
• Last Modified: Apr 15 2024